Cas no 52319-87-6 (1,3-Propanediamine, N-methoxy-N-methyl-)

• Product Name: 1,3-Propanediamine, N-methoxy-N-methyl-
• CAS No: 52319-87-6
• MF: C₅H₁₄N₂O
• MW: 118.177461147308
• CID: 359921
• PubChem ID: 14975839
• Update Time: 2025-04-19

1,3-Propanediamine, N-methoxy-N-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediamine, N-methoxy-N-methyl-
• N'-methoxy-N'-methylpropane-1,3-diamine
• (3-AMINOPROPYL)(METHOXY)METHYLAMINE
• EN300-269613
• N~1~-Methoxy-N~1~-methylpropane-1,3-diamine
• DTXSID90566367
• SCHEMBL5672054
• AKOS006365565
• 52319-87-6

• Inchi： 1S/C5H14N2O/c1-7(8-2)5-3-4-6/h3-6H2,1-2H3
• InChI Key： BCRGFHQZNRQJKA-UHFFFAOYSA-N
• SMILES： O(C)N(C)CCCN

Computed Properties

• Exact Mass: 118.11072
• Monoisotopic Mass: 118.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 49.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 38.5Ų

Experimental Properties

• PSA: 38.49